4-chloro-N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}benzamide

• IUPAC Name: 4-chloro-N-[4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C22H26ClN3O2/c1-22(2,3)21(28)26-14-12-25(13-15-26)19-10-8-18(9-11-19)24-20(27)16-4-6-17(23)7-5-16/h4-11H,12-15H2,1-3H3,(H,24,27)
• InChI Key: PKLGTFODKZCOQS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C22H26ClN3O2
• Molecular Weight: 399.9 g/mol

Description

4-chloro-N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}benzamide, also known as BIBN4096BS, is a selective antagonist of the calcitonin gene-related peptide (CGRP) receptor. This compound has been studied extensively for its potential therapeutic applications in the treatment of migraine headaches and other pain-related disorders.

Mechanism of Action

4-chloro-N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}benzamide selectively blocks the CGRP receptor, which is involved in the regulation of pain and inflammation. CGRP is a neuropeptide that is released from sensory nerves in response to various stimuli, including pain and inflammation. It acts on the CGRP receptor to produce vasodilation, inflammation, and pain. By blocking the CGRP receptor, 4-chloro-N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}benzamide can reduce the release of CGRP and its effects on pain and inflammation.
Biochemical and Physiological Effects:
4-chloro-N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}benzamide has been shown to be highly selective for the CGRP receptor, with little or no activity at other receptors. It has been shown to be effective in reducing pain and inflammation in animal models of migraine headaches, asthma, and COPD. 4-chloro-N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}benzamide has also been shown to have a good safety profile, with no significant adverse effects observed in animal studies.

Advantages and Limitations for Lab Experiments

4-chloro-N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}benzamide has several advantages for use in lab experiments. It is highly selective for the CGRP receptor, which allows for more precise targeting of pain and inflammation. It has also been shown to have a good safety profile, which reduces the risk of adverse effects in animal studies. However, there are also some limitations to the use of 4-chloro-N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}benzamide in lab experiments. It is a relatively new compound, and more research is needed to fully understand its mechanisms of action and potential applications. Additionally, it may not be suitable for all types of pain and inflammation, and further studies are needed to determine its efficacy in different conditions.

Future Directions

There are several future directions for research on 4-chloro-N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}benzamide. One area of interest is the development of new and more effective CGRP receptor antagonists for the treatment of pain and inflammation. Another area of interest is the potential use of 4-chloro-N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}benzamide in combination with other drugs for the treatment of migraine headaches and other pain-related disorders. Additionally, further studies are needed to determine the long-term safety and efficacy of 4-chloro-N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}benzamide in humans, as well as its potential applications in other conditions, such as cardiovascular disease and autoimmune disorders.

Synthesis Methods

The synthesis of 4-chloro-N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}benzamide involves several steps, including the reaction of 4-chlorobenzonitrile with 4-(2,2-dimethylpropanoyl)piperazine to form 4-(2,2-dimethylpropanoyl)-1-(4-cyanophenyl)piperazine. This intermediate is then reacted with 4-bromoaniline to form the final product, 4-chloro-N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}benzamide.

Scientific Research Applications

4-chloro-N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}benzamide has been extensively studied for its potential therapeutic applications in the treatment of migraine headaches and other pain-related disorders. It has been shown to be a potent and selective antagonist of the CGRP receptor, which is involved in the regulation of pain and inflammation. 4-chloro-N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}benzamide has also been studied for its potential applications in the treatment of other conditions, such as asthma, chronic obstructive pulmonary disease (COPD), and cardiovascular disease.